2-(3-Thienyl)propionic acid chloride

• Molecular Formula: C7H7ClOS
• Molecular Weight: 174.65 g/mol
• IUPAC Name: 2-thiophen-3-ylpropanoyl chloride
• InChI: InChI=1S/C7H7ClOS/c1-5(7(8)9)6-2-3-10-4-6/h2-5H,1H3
• InChI Key: UANYLLXZWAVEAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CSC=C1)C(=O)Cl

Description

2-(3-Thienyl)propionic acid chloride is a useful research compound. Its molecular formula is C7H7ClOS and its molecular weight is 174.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 2-(3-thienyl)propionic acid (22.9 g) was dissolved in chloroform (60 ml), to which was added thionyl chloride (20 g), followed by 30 minutes refluxing. The reaction was carried out in a similar manner to the foregoing Example 9 to obtain 2-(3-thienyl)propionic acid chloride with bp 76°-78° C./2.0 torr.